Cas no 139909-01-6 (1,6-Naphthalenediol, 1,2,3,4-tetrahydro-)

1,6-Naphthalenediol, 1,2,3,4-tetrahydro- structure
139909-01-6 structure
Product Name:1,6-Naphthalenediol, 1,2,3,4-tetrahydro-
CAS No:139909-01-6
MF:C10H12O2
MW:164.201083183289
CID:1284154
PubChem ID:23462533
Update Time:2025-04-20

1,6-Naphthalenediol, 1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Naphthalenediol, 1,2,3,4-tetrahydro-
    • 1,2,3,4-tetrahydronaphthalene-1,6-diol
    • AKOS011106302
    • SCHEMBL7913405
    • AT36304
    • 139909-01-6
    • Inchi： 1S/C10H12O2/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h4-6,10-12H,1-3H2
    • InChI Key： JWRDGRSELJKMMO-UHFFFAOYSA-N
    • SMILES： OC1C2C=CC(=CC=2CCC1)O

Computed Properties

  • Exact Mass: 164.08376
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

1,6-Naphthalenediol, 1,2,3,4-tetrahydro- Production Method

Production Method 1

1382490-87-0 1382490-87-0
139909-01-6 139909-01-6
80859-00-3 80859-00-3
3470-51-7 3470-51-7
Reaction Conditions
1.1 Solvents: Acetonitrile-d3 ,  Water-d2
Reference
A Photo-Favorskii Ring Contraction Reaction: The Effect of Ring Size
Kammath, Viju Balachandran; Solomek, Tomas; Ngoy, Bokolombe Pitchou; Heger, Dominik; Klan, Petr; et al, Journal of Organic Chemistry, 2013, 78(5), 1718-1729

1,6-Naphthalenediol, 1,2,3,4-tetrahydro- Raw materials

1,6-Naphthalenediol, 1,2,3,4-tetrahydro- Preparation Products

1,6-Naphthalenediol, 1,2,3,4-tetrahydro- Related Literature

Related Categories

139909-01-6 (1,6-Naphthalenediol, 1,2,3,4-tetrahydro-) Related Products

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